Cas no 1203168-85-7 (3-(5-benzyl-1,3,4-thiadiazol-2-yl)-1-methanesulfonylpiperidine)

• Product Name: 3-(5-benzyl-1,3,4-thiadiazol-2-yl)-1-methanesulfonylpiperidine
• CAS No: 1203168-85-7
• MF: C₁₅H₁₉N₃O₂S₂
• MW: 337.460260629654
• CID: 6444664
• Update Time: 2025-06-14

3-(5-benzyl-1,3,4-thiadiazol-2-yl)-1-methanesulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-benzyl-1,3,4-thiadiazol-2-yl)-1-methanesulfonylpiperidine
• 2-benzyl-5-(1-methylsulfonylpiperidin-3-yl)-1,3,4-thiadiazole

• Inchi： 1S/C15H19N3O2S2/c1-22(19,20)18-9-5-8-13(11-18)15-17-16-14(21-15)10-12-6-3-2-4-7-12/h2-4,6-7,13H,5,8-11H2,1H3
• InChI Key： CGQJGLLLMDBBNV-UHFFFAOYSA-N
• SMILES： S1C(C2CCCN(S(C)(=O)=O)C2)=NN=C1CC1=CC=CC=C1

Additional information on 3-(5-benzyl-1,3,4-thiadiazol-2-yl)-1-methanesulfonylpiperidine

Comprehensive Overview of 3-(5-benzyl-1,3,4-thiadiazol-2-yl)-1-methanesulfonylpiperidine (CAS No. 1203168-85-7)

The compound 3-(5-benzyl-1,3,4-thiadiazol-2-yl)-1-methanesulfonylpiperidine, identified by its CAS No. 1203168-85-7, is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule features a unique structural framework, combining a 1,3,4-thiadiazole core with a piperidine moiety and a methanesulfonyl group. Such a configuration is often associated with diverse biological activities, making it a subject of interest for drug discovery and development.

In recent years, the scientific community has shown increasing interest in heterocyclic compounds like 3-(5-benzyl-1,3,4-thiadiazol-2-yl)-1-methanesulfonylpiperidine, particularly due to their potential applications in targeting enzyme inhibition and receptor modulation. Researchers are actively exploring its role in addressing neurodegenerative diseases, inflammatory conditions, and even metabolic disorders. The compound's benzyl-thiadiazole segment is particularly noteworthy, as it is often linked to enhanced bioavailability and binding affinity in drug design.

The synthesis of 3-(5-benzyl-1,3,4-thiadiazol-2-yl)-1-methanesulfonylpiperidine involves multi-step organic reactions, including cyclization and sulfonylation processes. Its CAS No. 1203168-85-7 serves as a critical identifier for researchers sourcing this compound for experimental purposes. Given the growing demand for small-molecule therapeutics, this compound is frequently discussed in forums and publications focusing on structure-activity relationships (SAR) and lead optimization.

From an industrial perspective, 3-(5-benzyl-1,3,4-thiadiazol-2-yl)-1-methanesulfonylpiperidine is often highlighted in the context of high-throughput screening (HTS) and fragment-based drug discovery (FBDD). Its modular structure allows for facile derivatization, enabling chemists to explore a wide range of analogs with potential therapeutic benefits. This adaptability aligns with current trends in personalized medicine and precision drug targeting, which are among the most searched topics in pharmaceutical sciences today.

Another area of interest is the compound's potential role in addressing antibiotic resistance, a global health crisis. The 1,3,4-thiadiazole scaffold has been studied for its antimicrobial properties, and derivatives like 3-(5-benzyl-1,3,4-thiadiazol-2-yl)-1-methanesulfonylpiperidine could offer novel mechanisms of action against resistant pathogens. This aligns with the increasing public and scientific focus on alternative antimicrobial agents and drug repurposing strategies.

In summary, 3-(5-benzyl-1,3,4-thiadiazol-2-yl)-1-methanesulfonylpiperidine (CAS No. 1203168-85-7) represents a promising candidate for further research in drug development. Its structural versatility, combined with its potential biological activities, makes it a valuable subject for studies in medicinal chemistry, pharmacology, and biotechnology. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about innovative therapeutics and next-generation drug design.